Cas no 14901-07-6 (β-Ionone)

• Product Name: β-Ionone
• CAS No: 14901-07-6
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD00001549
• CID: 49959
• PubChem ID: 638014
• Update Time: 2025-04-18

β-Ionone Chemical and Physical Properties

Names and Identifiers

• Irisone
• beta-Ionone
• 4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-buten-2-one
• 4-(2,6,6-Trimethylcyclohex-1-en-1-yl)but-3-en-2-one
• IONONE, BETA-(SG)
• β-Ionone
• β-Jonone
• OIL
• B-IONONE
• á-ionone
• B-lonone
• FEMA 2595
• SS-IONONE
• IONONE, B-
• beta-Ionene
• BETA-JONONE

• MDL： MFCD00001549
• Inchi： 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8H,5-6,9H2,1-4H3
• InChI Key： PSQYTAPXSHCGMF-UHFFFAOYSA-N
• SMILES： CC(C=CC1C(C)(C)CCCC=1C)=O

Computed Properties

• Exact Mass: 192.1515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 12
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 0.945 g/mL at 25 °C(lit.)
• Melting Point: -49°C
• Boiling Point: 126-128 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.52(lit.)
• Water Partition Coefficient: Slightly soluble
• PSA: 17.07
• LogP: 3.65820
• FEMA: 2595
• Merck: 5056
• Solubility: Slightly soluble in water, soluble in oil and alcohol, and soluble in 70% ethanol at 1:3

β-Ionone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P312
• Hazardous Material transportation number：UN 3082
• WGK Germany：2
• Hazard Category Code： 38-51/53
• Safety Instruction： 61
• RTECS：EN0350000
• Hazardous Material Identification：
• Risk Phrases：R38;R51/53
• Packing Group：II; III
• Hazard Level：4.1

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